N-(3-bromophenyl)cyclohexanecarboxamide

Specification

• CAS No.: 452365-99-0
• Molecular Formula: C13H16BrNO
• Molecular Weight: 282.18 g/mol
• IUPAC Name: N-(3-bromophenyl)cyclohexanecarboxamide
• Standard InChI: InChI=1S/C13H16BrNO/c14-11-7-4-8-12(9-11)15-13(16)10-5-2-1-3-6-10/h4,7-10H,1-3,5-6H2,(H,15,16)
• Standard InChI Key: CRWRDUYMNRPRFM-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C(=O)NC2=CC(=CC=C2)Br
• Canonical SMILES: C1CCC(CC1)C(=O)NC2=CC(=CC=C2)Br

Introduction

Chemical Identity and Structure

N-(3-bromophenyl)cyclohexanecarboxamide, registered under CAS number 452365-99-0, is a carboxamide derivative with the molecular formula C13H16BrNO and a molecular weight of 282.18 g/mol. The compound's structure consists of a cyclohexane ring with a carboxamide group (-CONH-) that connects to a phenyl ring substituted with a bromine atom at the meta position (3-position). This arrangement creates a molecule with specific conformational characteristics and electronic distribution.

Structural Features

The key structural components of N-(3-bromophenyl)cyclohexanecarboxamide include:

• A cyclohexane ring serving as the carboxylic acid portion of the amide

• An amide linkage (-CONH-) providing hydrogen bonding capabilities

• A 3-bromophenyl group with a bromine atom in the meta position

• An asymmetric arrangement that influences the compound's three-dimensional conformation

The presence of the bromine atom significantly affects the compound's electronic distribution and potential for intermolecular interactions. As a relatively large and electronegative atom, bromine influences the compound's lipophilicity and can participate in halogen bonding, potentially affecting how the molecule interacts with biological systems or other chemical entities.

Physicochemical Properties

N-(3-bromophenyl)cyclohexanecarboxamide possesses several distinctive physicochemical properties that are crucial for understanding its behavior in various applications and research contexts.

Physical and Chemical Properties

The compound's key physical and chemical properties are summarized in the following table:

Property	Value	Method
Molecular Formula	C13H16BrNO	-
Molecular Weight	282.18 g/mol	-
Boiling Point	425.7±28.0 °C	Predicted
Density	1.402±0.06 g/cm³	Predicted
pKa	14.33±0.70	Predicted

These properties offer important insights into the compound's behavior. The relatively high boiling point (425.7±28.0 °C) indicates low volatility at room temperature, which is consistent with compounds containing amide bonds due to their propensity for strong intermolecular hydrogen bonding. The predicted pKa value of 14.33±0.70 suggests that N-(3-bromophenyl)cyclohexanecarboxamide is a weak acid, which aligns with the typical behavior of the amide functional group.

Synthesis and Preparation

Purification Methods

Purification of N-(3-bromophenyl)cyclohexanecarboxamide would typically involve standard techniques for organic compounds, including:

• Recrystallization from appropriate solvent systems

• Column chromatography using silica gel or other stationary phases

• Preparative high-performance liquid chromatography (HPLC) for higher purity requirements

• Washing procedures to remove inorganic by-products and unreacted starting materials

The choice of purification method would depend on the specific impurity profile resulting from the synthesis method employed.

Supplier	Product Number	Packaging	Purity	Price (USD)
AK Scientific	5544AQ	10g	-	$400.40
AK Scientific	5544AQ	25g	-	$748.40
American Custom Chemicals Corporation	HCH0249453	5mg	95.00%	$497.61
Matrix Scientific	153277	500mg	95%	$556.00
Matrix Scientific	153277	1g	95%	$926.00

The pricing data reveals several interesting aspects about this compound's commercial status:

• The relatively high cost per gram suggests it is primarily produced for research purposes rather than bulk industrial applications

• Price variations between suppliers indicate different production methods, quality standards, or market positioning

• Economics of scale are evident, with larger quantities generally offering better value per gram

• The compound is available in various package sizes to accommodate different research needs